Cas no 82954-52-7 (2,4-Dihydroxy-3-iodobenzaldehyde)
82954-52-7 structure
Product Name:2,4-Dihydroxy-3-iodobenzaldehyde
CAS No:82954-52-7
MF:C7H5IO3
MW:264.017274618149
CID:1090973
PubChem ID:71773113
Update Time:2025-04-20
2,4-Dihydroxy-3-iodobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dihydroxy-3-iodobenzaldehyde
- SCHEMBL16096105
- 2,4-dihydroxy-3-iodo-benzaldehyde
- 82954-52-7
- FT-0687531
-
- Inchi: 1S/C7H5IO3/c8-6-5(10)2-1-4(3-9)7(6)11/h1-3,10-11H
- InChI Key: SBWQXQNZUBZGQI-UHFFFAOYSA-N
- SMILES: IC1=C(C=CC(C=O)=C1O)O
Computed Properties
- Exact Mass: 263.92834g/mol
- Monoisotopic Mass: 263.92834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5Ų
2,4-Dihydroxy-3-iodobenzaldehyde Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
82954-52-7 (2,4-Dihydroxy-3-iodobenzaldehyde) Related Products
- 2631-77-8(3,5-Diiodosalicylaldehyde)
- 1761-62-2(2-Hydroxy-5-iodobenzaldehyde)
- 131088-03-4(2,4-Dihydroxy-5-iodobenzaldehyde)
- 23602-64-4(2-Hydroxy-3-iodobenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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